Cas no 79950-38-2 (1-Azabicyclo[3.3.1]nonan-2-one, 5-phenyl-)

• Product Name: 1-Azabicyclo[3.3.1]nonan-2-one, 5-phenyl-
• CAS No: 79950-38-2
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 531361
• PubChem ID: 12701343
• Update Time: 2025-04-19

1-Azabicyclo[3.3.1]nonan-2-one, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.3.1]nonan-2-one, 5-phenyl-
• 5-phenyl-1-azabicyclo[3.3.1]nonan-2-one
• 79950-38-2
• DTXSID00507367
• SCHEMBL3024759

• Inchi： 1S/C14H17NO/c16-13-7-9-14(8-4-10-15(13)11-14)12-5-2-1-3-6-12/h1-3,5-6H,4,7-11H2
• InChI Key： CGMZYFXPNUXCTR-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C3C=CC=CC=3)CCCN1C2

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų